1-Benzyl-3-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-1-methylurea

• IUPAC Name: 1-benzyl-3-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-1-methylurea
• InChI: InChI=1S/C21H25N3O4/c1-23(13-15-7-5-4-6-8-15)21(26)22-16-11-20(25)24(14-16)17-9-10-18(27-2)19(12-17)28-3/h4-10,12,16H,11,13-14H2,1-3H3,(H,22,26)
• InChI Key: VCNHMUVUYJCORA-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)NC2CC(=O)N(C2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H25N3O4
• Molecular Weight: 383.4 g/mol

Description

The compound is a complex organic molecule, likely to be used in the field of medicinal chemistry. Similar compounds have been designed based on literature reports of the activity of indoles against various cancer cell lines.

Synthesis Analysis

While specific synthesis information for this compound is not available, similar compounds have been synthesized via a Pd-catalyzed C-N cross-coupling.

Scientific Research Applications

Crystal Structure Analysis
The compound has been used in the study of crystal structures, such as in the analysis of chlorfluazuron, highlighting its role in understanding the molecular configuration and interactions in crystals. This aids in the field of crystallography and material science (Cho et al., 2015).

Chemical Synthesis and Reactions

• The compound is significant in the synthesis of neo-lignans, as studied in the identity of neo-lignan from the fruits of Virola sebifera, showcasing its use in organic synthesis and pharmacology (Harrowven et al., 1998).
• It is involved in platinum-catalyzed intramolecular hydroamination reactions, demonstrating its utility in developing synthetic methodologies and catalysis (Bender & Widenhoefer, 2005).

Mechanistic Studies in Chemistry
The compound plays a role in mechanistic studies, such as the reactions of urea and related compounds with benzil in acid solutions, contributing to our understanding of reaction mechanisms in organic chemistry (Butler & Leitch, 1980).

Synthesis of Biologically Active Substances
It is used in the development of schemes for the synthesis of biologically active substances, as seen in the preparation of benzofuro[3,2-c]pyridine derivatives, which are important in medicinal chemistry and drug development (Mukhanova et al., 1996).

Development of Conducting Polymers
The compound has applications in the synthesis of conducting polymers, as demonstrated in the study of poly[bis(pyrrol-2-yl)arylenes], which is significant in the field of materials science and electronics (Sotzing et al., 1996).

Future Directions

Future research could focus on further understanding the structure-activity relationships of these types of compounds, as well as optimizing their synthesis and evaluating their biological activity.